Cas no 515-46-8 (Ethyl benzenesulfonate)

Ethyl benzenesulfonate Properties

Names and Identifiers

• Ethyl benzenesulfonate
• Benzenesulfonic acid ethyl ester
• Ethyl benzenesulphonate
• 2-ACETAMIDO-5-FLUOROTOLUENE
• Ethyl phenylsulfonate
• NSC 3217
• ethyl benzene sulfonate
• AC8062
• SCHEMBL347302
• Ethyl benzenesulfonate, certified reference material, TraceCERT(R)
• 515-46-8
• Ethyl benzensulfonate
• B0032
• InChI=1/C8H10O3S/c1-2-11-12(9,10)8-6-4-3-5-7-8/h3-7H,2H2,1H3
• Benzenesulfonic acid, ethyl ester
• NSC-3217
• ethoxysulfonylbenzene
• DS-6022
• NS00032300
• FT-0622646
• EINECS 208-200-1
• BENZENESULFONIC ACID ETHYL ESTER [MI]
• UNII-09424QHU6Q
• MFCD00025033
• DTXSID7075428
• SY053068
• AKOS006230587
• Q27236452
• CCRIS 9155
• BENZENESULFONICACIDETHYLESTER
• 09424QHU6Q
• XDRMBCMMABGNMM-UHFFFAOYSA-
• NSC3217
• STL280533
• DB-051985
• +Expand

• MDL： MFCD00025033
• InChIKey： XDRMBCMMABGNMM-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H10O3S/c1-2-11-12(9,10)8-6-4-3-5-7-8/h3-7H,2H2,1H3
• SMILES： O=S(C1=CC=CC=C1)(OCC)=O

Computed Properties

• Exact Mass: 186.03500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 186.035065
• Heavy Atom Count: 12
• Complexity: 209
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 51.8

Experimental Properties

• LogP: 2.49260
• PSA: 51.75000
• Merck: 1070
• Refractive Index: 1.5090-1.5110
• Boiling Point: 156°C/15mmHg(lit.)
• Flash Point: 125.5ºC
• Color/Form: liquid
• Solubility: dissolve in water
• Sensitiveness: Sensitive to air and humidity
• Density: 1.2180(lit.)

Ethyl benzenesulfonate Security Information

• RTECS：DB6836550
• Safety Instruction： S26-S36/37/39
• Risk Phrases：R36/37/38
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Storage Condition：2-8°C
• Risk Phrases： R36/37/38: irritating to eyes, respiratory tract and skin.
• Signal Word：Warning

Ethyl benzenesulfonate Customs Data

• Customs Data：

  China Customs Code:

  2905199090

  Overview:

  2905199090. Other saturated monohydric alcohols. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, packing

  Summary:

  2905199090. saturated monohydric alcohols. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters